Cas no 6297-30-9 ( )

• Product Name: &nbsp
• CAS No: 6297-30-9
• MF: C₁₅H₈ClN
• MW: 237.683722496033
• CID: 958427
• PubChem ID: 226657
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-chloroindeno[1,2,3-de]quinoline
• 2-Chlor-indeno[1,2,3-de]chinolin
• 2-chloro-indeno[1,2,3-de]quinoline
• 2-chloroindeno< 1,2,3-de> quinoline
• AC1L5EX7
• AC1Q3T4C
• AG-J-69497
• AR-1E0536
• CTK5B6873
• NSC17341
• NSC 17341
• NSC-17341
• SCHEMBL2511240
• 6297-30-9
• DTXSID40280526
• &nbsp;

• Inchi： 1S/C15H8ClN/c16-14-8-12-10-5-2-1-4-9(10)11-6-3-7-13(17-14)15(11)12/h1-8H
• InChI Key： NMJGBCONSRNWQR-UHFFFAOYSA-N
• SMILES： ClC1=CC2C3C=CC=CC=3C3=CC=CC(C3=2)=N1

Computed Properties

• Exact Mass: 237.03464
• Monoisotopic Mass: 237.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-125 ºC
• Boiling Point: 411.3°C at 760 mmHg
• Flash Point: 235°C
• Refractive Index: 1.862
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines